Cas no 101870-15-9 (4-methylfuran-3-carboxylic acid)
101870-15-9 structure
Product Name:4-methylfuran-3-carboxylic acid
CAS No:101870-15-9
MF:C6H6O3
MW:126.110042095184
MDL:MFCD15143778
CID:1096460
PubChem ID:14779340
Update Time:2025-09-26
4-methylfuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-Furancarboxylic acid
- 4-methylfuran-3-carboxylic acid
- DB-242065
- BEA87015
- EN300-109364
- CS-0439831
- SCHEMBL4728202
- Z1205494071
- 101870-15-9
- AKOS006377443
- 4-Methylfuran-3-carboxylicacid
- MFCD15143778
- AS-39694
-
- MDL： MFCD15143778
- Inchi： 1S/C6H6O3/c1-4-2-9-3-5(4)6(7)8/h2-3H,1H3,(H,7,8)
- InChI Key： XOEFJYKFWPVPNZ-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)O)C(=C1)C
Computed Properties
- Exact Mass: 126.031694049g/mol
- Monoisotopic Mass: 126.031694049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 50.4Ų
4-methylfuran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159003515-250mg |
4-Methyl-3-furancarboxylic acid |
101870-15-9 | 95% | 250mg |
$383.72 | 2023-09-04 | |
| Alichem | A159003515-1g |
4-Methyl-3-furancarboxylic acid |
101870-15-9 | 95% | 1g |
$986.45 | 2023-09-04 | |
| TRC | S699043-10mg |
4-Methyl-3-furancarboxylic Acid |
101870-15-9 | 10mg |
$75.00 | 2023-05-17 | ||
| TRC | S699043-50mg |
4-Methyl-3-furancarboxylic Acid |
101870-15-9 | 50mg |
$282.00 | 2023-05-17 | ||
| TRC | S699043-100mg |
4-Methyl-3-furancarboxylic Acid |
101870-15-9 | 100mg |
$442.00 | 2023-05-17 | ||
| TRC | S699043-250mg |
4-Methyl-3-furancarboxylic Acid |
101870-15-9 | 250mg |
$884.00 | 2023-05-17 | ||
| Chemenu | CM317938-250mg |
4-Methylfuran-3-carboxylic acid |
101870-15-9 | 95% | 250mg |
$518 | 2023-03-07 | |
| Chemenu | CM317938-500mg |
4-Methylfuran-3-carboxylic acid |
101870-15-9 | 95% | 500mg |
$691 | 2023-03-07 | |
| Chemenu | CM317938-1g |
4-Methylfuran-3-carboxylic acid |
101870-15-9 | 95% | 1g |
$864 | 2023-03-07 | |
| Chemenu | CM317938-5g |
4-Methylfuran-3-carboxylic acid |
101870-15-9 | 95% | 5g |
$2594 | 2023-03-07 |
4-methylfuran-3-carboxylic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
101870-15-9 (4-methylfuran-3-carboxylic acid) Related Products
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- 13129-23-2(Methyl furan-3-carboxylate)
- 34501-80-9(3,4-Furandicarboxylicacid, 3-ethyl ester)
- 3387-26-6(H2FDC)
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- 154222-96-5(3-Furancarboxylic acid,4-methyl-, ethyl ester)
- 88550-25-8(3-Furancarboxylic acid, 4-(methoxymethyl)-)
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